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  4. 6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide 6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 720672-42-4
VCID: VC0385658
InChI: InChI=1S/C27H23N5O2/c1-18-9-5-6-12-22(18)29-26(33)20-17-21-25(30-23-13-7-8-15-31(23)27(21)34)32(24(20)28)16-14-19-10-3-2-4-11-19/h2-13,15,17,28H,14,16H2,1H3,(H,29,33)
SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCC5=CC=CC=C5
Molecular Formula: C27H23N5O2
Molecular Weight: 449.5g/mol

6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

CAS No.: 720672-42-4

Main Products

VCID: VC0385658

Molecular Formula: C27H23N5O2

Molecular Weight: 449.5g/mol

6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide - 720672-42-4

CAS No. 720672-42-4
Product Name 6-Imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Molecular Formula C27H23N5O2
Molecular Weight 449.5g/mol
IUPAC Name 6-imino-N-(2-methylphenyl)-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
Standard InChI InChI=1S/C27H23N5O2/c1-18-9-5-6-12-22(18)29-26(33)20-17-21-25(30-23-13-7-8-15-31(23)27(21)34)32(24(20)28)16-14-19-10-3-2-4-11-19/h2-13,15,17,28H,14,16H2,1H3,(H,29,33)
Standard InChIKey PCGVPTOJEIGIDQ-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1NC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCC5=CC=CC=C5
Canonical SMILES CC1=CC=CC=C1NC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CCC5=CC=CC=C5
PubChem Compound 1034431
Last Modified Nov 11 2021
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